Cas no 3576-45-2 (10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]-)

10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]- structure
3576-45-2 structure
Product Name:10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]-
CAS No:3576-45-2
MF:C17H17ClN2OS
MW:332.847681760788
CID:920675
PubChem ID:137979
Update Time:2025-04-19

10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

    • 10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]-
    • 1-(2-chlorophenothiazin-10-yl)-3-(dimethylamino)propan-1-one
    • 1-(2-Chloro-10H-phenothiazin-10-yl)-3-(dimethylamino)propan-1-one
    • 1-(2-Chloro-phenothiazin-10-yl)-3-dimethylamino-propan-1-one
    • 10H-Phenothiazine, 2-chloro-10-(3-(dimethylamino)-1-oxopropyl)-
    • 1-Propanone, 1-(2-chloro-10H-phenothiazin-10-yl)-3-(dimethylamino)-
    • DTXSID10189294
    • CHEMBL1621153
    • AB00075531-01
    • AKOS000548750
    • Oprea1_461256
    • STK386550
    • 2-chloro-10-(3-dimethylaminopropionyl)phenothiazine
    • NCGC00245319-01
    • CBDivE_008970
    • Oprea1_744140
    • EU-0037896
    • 3576-45-2
    • Inchi: 1S/C17H17ClN2OS/c1-19(2)10-9-17(21)20-13-5-3-4-6-15(13)22-16-8-7-12(18)11-14(16)20/h3-8,11H,9-10H2,1-2H3
    • InChI Key: ARHYCXNCAGKFGX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C(CCN(C)C)=O)C1C=CC=CC=1S2

Computed Properties

  • Exact Mass: 332.07521
  • Monoisotopic Mass: 332.0750120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 48.8Ų

Experimental Properties

  • PSA: 23.55
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